2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine

• IUPAC Name: 2-(1,2,4-triazol-1-ylmethyl)morpholine
• InChI: InChI=1S/C7H12N4O/c1-2-12-7(3-8-1)4-11-6-9-5-10-11/h5-8H,1-4H2
• InChI Key: DRHRFGKZKCJWFU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)CN2C=NC=N2
• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol

Description

2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine, also known as 2-Methylmorpholine-1-yl-1H-1,2,4-triazole, is a chemical compound that has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine has been used in the synthesis of various compounds, such as 1-methyl-2-morpholine-1-yl-1H-1,2,4-triazole, which is a useful intermediate for the synthesis of various pharmaceuticals. It has also been used for the synthesis of a variety of other compounds, including 2-(1H-1,2,4-triazol-1-yl)morpholine-3-carboxylic acid, 2-(1H-1,2,4-triazol-1-yl)morpholine-4-carboxylic acid, and 2-(1H-1,2,4-triazol-1-yl)morpholine-5-carboxylic acid.

Mechanism of Action

The mechanism of action of 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine is not well understood. However, it is believed to act as a proton acceptor, which allows for the formation of a variety of products. Additionally, it may act as a catalyst for the formation of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine are not well understood. However, it has been suggested that it may have an effect on the metabolism of certain compounds, as well as on the regulation of certain hormones. Additionally, it has been suggested that it may have an effect on the regulation of certain enzymes.

Advantages and Limitations for Lab Experiments

2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine has several advantages when used in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for use in a variety of experiments. Additionally, it is relatively inexpensive, making it a cost-effective option for laboratory experiments. However, it is also important to note that it is not water soluble, making it unsuitable for certain experiments.

Future Directions

There are a number of potential future directions for research involving 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine. These include further research into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research into its mechanism of action could lead to the development of new compounds with similar properties. Additionally, research into its potential applications in the synthesis of new compounds could lead to the development of new drugs or other compounds with therapeutic effects. Finally, further research into its potential applications in the synthesis of new compounds could lead to the development of new materials with unique properties.

Synthesis Methods

2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine can be synthesized by reacting 2-methylmorpholine with 1H-1,2,4-triazole in the presence of an acid catalyst. The reaction is typically carried out in an aqueous solution at a temperature of 80 to 100°C. The reaction yields a product that is a white to light yellow powder.